(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone

• IUPAC Name: (1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-[5-(3-methoxyphenyl)-2-methylpyrazol-3-yl]methanone
• InChI: InChI=1S/C23H25N3O4S/c1-25-21(16-20(24-25)18-9-6-10-19(15-18)30-2)23(27)26-12-11-22(31(28,29)14-13-26)17-7-4-3-5-8-17/h3-10,15-16,22H,11-14H2,1-2H3
• InChI Key: CGBYODUALLACND-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC(=CC=C2)OC)C(=O)N3CCC(S(=O)(=O)CC3)C4=CC=CC=C4
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
BenchChem offers high-quality (1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research has focused on synthesizing novel compounds with thiazole and pyrazole scaffolds to explore their antibacterial and antimicrobial potential. For instance, Landage, Thube, and Karale (2019) synthesized a series of compounds characterized by thiazole and pyrazole structures, demonstrating antibacterial activities, highlighting the potential of such compounds in addressing antibiotic resistance challenges (Landage, Thube, & Karale, 2019). Similarly, Kumar and colleagues (2012) developed pyrazoline derivatives showing significant antimicrobial activity, suggesting their utility in developing new antimicrobial agents (Kumar, Meenakshi, Kumar, & Kumar, 2012).

Anticancer Research

The design and synthesis of novel pyrazoline derivatives for anticancer applications have also been a significant area of interest. Xu et al. (2017) synthesized and evaluated a series of pyrazoline derivatives for their cytotoxic effects on liver cancer cell lines, identifying compounds with promising anticancer activity (Xu, Pan, Wang, Li, Peng, Wei, Chen, & Zheng, 2017).

Corrosion Inhibition

Another application area for similar compounds is in corrosion inhibition. Yadav, Sinha, Sarkar, and Tiwari (2015) investigated pyrazole derivatives as corrosion inhibitors for mild steel in acidic solutions, finding them to be effective even at low concentrations, suggesting their potential application in protecting industrial materials (Yadav, Sinha, Sarkar, & Tiwari, 2015).